N-(7-methyl-1,3-benzothiazol-2-yl)-4-phenoxybenzamide

• IUPAC Name: N-(7-methyl-1,3-benzothiazol-2-yl)-4-phenoxybenzamide
• InChI: InChI=1S/C21H16N2O2S/c1-14-6-5-9-18-19(14)26-21(22-18)23-20(24)15-10-12-17(13-11-15)25-16-7-3-2-4-8-16/h2-13H,1H3,(H,22,23,24)
• InChI Key: ZCNGYTUBSWRKAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

N-(7-methyl-1,3-benzothiazol-2-yl)-4-phenoxybenzamide, also known as NSC 228155, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzothiazole derivatives, which have been reported to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Benzothiazoles in Medicinal Chemistry

Benzothiazoles represent a versatile scaffold in medicinal chemistry due to their broad spectrum of pharmacological activities. These compounds, including derivatives of benzothiazoles, have been explored for their therapeutic potential across various domains:

• Anticancer Activities : Benzothiazole derivatives have been extensively studied for their anticancer properties. They serve as crucial pharmacophores in the development of antitumor agents. Recent advancements in structural modifications of benzothiazoles and their conjugates highlight their potential as chemotherapeutics. Studies suggest that certain 2-arylbenzothiazoles are under development for cancer treatment, emphasizing the structural simplicity and synthetic accessibility of benzothiazoles as an asset in drug discovery (Kamal et al., 2015; Ahmed et al., 2012).

• Biological Importance and Applications : Benzothiazoles not only exhibit antimicrobial and antiviral activities but also play a significant role in various biological applications. Their structural diversity enables the development of chemical libraries that aid in the discovery of new chemical entities. The exploration of benzothiazoles in heterocyclic chemistry contributes significantly to pharmaceutical research, offering insights into their mechanism of action and potential therapeutic uses (Rosales-Hernández et al., 2022; Elamin et al., 2020).

• Emerging Research and Patent Trends : The increasing importance of benzothiazole derivatives in drug discovery is evident from recent patent reviews. These reviews cover a wide range of benzothiazole-related inventions, showcasing the compound's versatility across different therapeutic areas. The ongoing research and patent filings indicate a strong interest in benzothiazole derivatives for future drug development, particularly in oncology (Law & Yeong, 2022).

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been reported to exhibit a broad spectrum of pharmaceutical activity profile, including antitumor, sedative, analgesic, antidiabetic, antibacterial, antifungal, and anti-inflammatory .

Mode of Action

It’s worth noting that benzothiazole derivatives have been reported to inhibit cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

The inhibition of cox enzymes by similar compounds can affect the production of thromboxane, prostaglandins, and prostacyclin . These molecules play crucial roles in inflammation, pain perception, and regulation of blood flow.

Result of Action

The inhibition of cox enzymes by similar compounds can lead to a decrease in the production of prostaglandins, which can result in anti-inflammatory effects .